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‘ Compound of Interest

Compound Name: (S)-(-)-4-Hydroxy-2-pyrrolidinone

Cat. No.: B119332

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for (S)-(-)-4-Hydroxy-2-pyrrolidinone (CAS RN: 68108-18-9)
sections detail the toxicological profile, personal protective equipment (PPE) recommendations, emergency procedures, and disposal guidelines to et
of this compound in a laboratory setting.

Hazard Identification and Classification

(S)-(-)-4-Hydroxy-2-pyrrolidinone is classified as a hazardous substance. The primary routes of exposure are ingestion and eye contact. Based on .
Globally Harmonized System (GHS) classifications are as follows:

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

» Serious Eye Damage (Category 1): Causes serious eye damage.[1]

Some sources also indicate the potential for skin and respiratory irritation.[2][3]
Signal Word: Danger

Hazard Statements:

o H302: Harmful if swallowed.

» H318: Causes serious eye damage.

Toxicological Data

Specific quantitative toxicological data, such as LD50 and LC50 values for (S)-(-)-4-Hydroxy-2-pyrrolidinone, are not readily available in the reviewe
However, data for analogous compounds like N-methyl-2-pyrrolidone (NMP) can provide some context for the potential toxicity of pyrrolidinone deriva
to note that the following data is for a related but different chemical and should be used for informational purposes only.

Toxicological Endpoint Test Animal Route of Administration Value Reference Compounc
LD50 Rat Oral 3914 mg/kg N-methyl-2-pyrrolidone
LD50 Mouse Oral 5130 mg/kg N-methyl-2-pyrrolidone
LD50 Rabbit Dermal 8000 mg/kg N-methyl-2-pyrrolidone

No specific information on target organ toxicity, sensitization, mutagenicity, or carcinogenicity for (S)-(-)-4-Hydroxy-2-pyrrolidinone was found. Simil
information regarding specific signaling pathways involved in its toxicity has been identified.

Personal Protective Equipment (PPE)

Due to the classification of this compound as causing serious eye damage and being harmful if swallowed, appropriate PPE is mandatory to prevent «
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Protection Type Recommended Equipment

Specifications and Rationale

Eye Protection Chemical safety goggles and a face shield

Goggles must form a seal around the eyes to p
from dust and splashes. A face shield provides
additional layer of protection for the entire face,
critical given the "Causes serious eye damage"
classification.[4][5]

Hand Protection Chemical-resistant gloves

Nitrile or other suitable chemically resistant gloy
should be worn. Inspect gloves for tears or hole
use and dispose of them properly after handling
compound.

Body Protection Laboratory coat

A standard laboratory coat should be worn to pi

street clothes from contamination.

If handling large quantities or if dust is generate

Not generally required for small quantities in a well-

Respiratory Protection

ventilated area.

ventilation is inadequate, a NIOSH-approved re
with a particulate filter may be necessary.

Experimental Protocols for Safe Handling and Emergencies

General Handling Procedures

Adherence to standard laboratory safety practices is essential when working with (S)-(-)-4-Hydroxy-2-pyrrolidinone.

* Work Area: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of any dust.

« Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the appropriate PPE.

* Hygiene: Wash hands thoroughly with soap and water after handling the compound and before eating, drinking, or smoking.

- Don Appropriate PPE
Sl kil (Goggles, Face Shield, Gloves, Lab Coat)

Work in a Well-Ventilated Area

(Fume Hood Preferred)

Handle (S)»(-)-A»Hydroxy-z-pyrrolldmone Wash Hands Thoroughly
with Care

Click to download full resolution via product page

General workflow for the safe handling of (S)-(-)-4-Hydroxy-2-pyrrolidinone.

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes, occasiona

the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact

Remove contaminated clothing. Wash skin with plenty of soap and water. See

attention if irritation develops or persists.

Ingestion

Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical ai

Inhalation

Move the person to fresh air. If not breathing, give artificial respiration. Seek n

attention if symptoms occur.

digraph "First Aid Response" {
graph [nodesep=0.4];

node [shape=rectangle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
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edge [color="#EA4335"];

exposure [label="Exposure Occurs", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"1;
eye contact [label="Eye Contact"];

skin contact [label="Skin Contact"];

ingestion [label="Ingestion"];

inhalation [label="Inhalation"];

flush eyes [label="Flush Eyes with Water\nfor at least 15 minutes"];
seek medical eye [label="Seek Immediate\nMedical Attention", style=filled, fillcolor="#EA4335", fontcolor="#F

remove clothing [label="Remove Contaminated Clothing"];
wash skin [label="Wash Skin with Soap and Water"];
seek medical_skin [label="Seek Medical Attention\nif Irritation Persists"];

rinse mouth [label="Rinse Mouth"];
no_vomit [label="Do NOT Induce Vomiting"];
seek medical ingestion [label="Seek Immediate\nMedical Attention", style=filled, fillcolor="#EA4335", fontcol

fresh air [label="Move to Fresh Air"];
artificial respiration [label="Give Artificial Respiration\nif Not Breathing"l;
seek medical inhalation [label="Seek Medical Attention"];

exposure -> eye contact;
exposure -> skin contact;
exposure -> ingestion;
exposure -> inhalation;

eye contact -> flush eyes -> seek medical eye;

skin_contact -> remove clothing -> wash_skin -> seek medical_skin;

ingestion -> rinse mouth -> no vomit -> seek medical ingestion;

inhalation -> fresh air -> artificial respiration -> seek medical inhalation;

}

First aid procedures for exposure to (S)-(-)-4-Hydroxy-2-pyrrolidinone.

Accidental Release Measures (Spill Cleanup)

For a minor spill of solid (S)-(-)-4-Hydroxy-2-pyrrolidinone in a laboratory setting:
« Evacuate and Secure: Alert others in the immediate area and restrict access.
« Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

« Don PPE: Wear appropriate PPE, including chemical safety goggles, a face shield, gloves, and a lab coat.
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« Containment: Gently cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a universal spill absorbent to prevent the powc
airborne.[7][8]

» Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste. Avoid creating dust.
« Decontamination: Clean the spill area with a damp cloth or paper towel. Place the used cleaning materials into the hazardous waste container.

» Disposal: Dispose of the sealed container as hazardous waste according to institutional and local regulations.

Minor Solid Spill Occurs

\

Alert Others and
Secure Area

\

Ensure Proper Ventilation

\

Don Full PPE
(Goggles, Face Shield, Gloves)

Y

Gently Cover Spill with
Inert Absorbent

Y

Carefully Sweep into a
Labeled Waste Container

\

Clean Spill Area with
a Damp Cloth

\

Dispose of Waste Container
as Hazardous Waste

Cleanup Complete

Click to download full resolution via product page

Procedure for cleaning up a minor spill of solid (S)-(-)-4-Hydroxy-2-pyrrolidinone.

Stability and Reactivity

« Stability: Stable under normal laboratory conditions.
* Incompatible Materials: Avoid contact with strong oxidizing agents.

» Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxi
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Storage and Disposal

« Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

« Disposal: Dispose of this chemical and its container as hazardous waste in accordance with all applicable federal, state, and local regulations. Do 1
down the drain or in regular trash.[9][10] Contact your institution's environmental health and safety department for specific guidance.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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